Cas no 886496-82-8 (1-(2,4-Dimethylphenyl)propan-1-amine)

• Product Name: 1-(2,4-Dimethylphenyl)propan-1-amine
• CAS No: 886496-82-8
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD06739390
• CID: 1068020
• PubChem ID: 16640676
• Update Time: 2025-06-08

1-(2,4-Dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethylphenyl)propan-1-amine
• AKOS016345048
• SCHEMBL8284228
• AKOS000248420
• FT-0732227
• 1-(2,4-dimethyl-phenyl)-propylamine, AldrichCPR
• STK350509
• SB75835
• 1-(2,4-Dimethyl-phenyl)-propylamine
• LS-01159
• CS-0207236
• 1-(2,4-dimethylphenyl)-1-propanamine
• 886496-82-8
• N10937
• EN300-230435

• MDL： MFCD06739390
• Inchi： 1S/C11H17N/c1-4-11(12)10-6-5-8(2)7-9(10)3/h5-7,11H,4,12H2,1-3H3
• InChI Key： CUMKAEFZXDVXGM-UHFFFAOYSA-N
• SMILES： NC(CC)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 251.0±9.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2,4-Dimethylphenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,4-Dimethylphenyl)propan-1-amine

Introduction to 1-(2,4-Dimethylphenyl)propan-1-amine (CAS No. 886496-82-8)

1-(2,4-Dimethylphenyl)propan-1-amine, also known by its CAS number 886496-82-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aromatic amines and is characterized by its unique molecular structure, which includes a propylamine group attached to a 2,4-dimethylphenyl ring. The compound's structural features make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical formula of 1-(2,4-Dimethylphenyl)propan-1-amine is C₁₀H₁₅N, and it has a molecular weight of 153.23 g/mol. The compound is typically synthesized through a series of well-established chemical reactions, including the alkylation of aniline derivatives and subsequent functional group modifications. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In recent years, 1-(2,4-Dimethylphenyl)propan-1-amine has been the subject of extensive research due to its potential pharmacological properties. Studies have shown that this compound exhibits significant biological activity, particularly in modulating various receptors and enzymes involved in neurotransmission and cellular signaling pathways. For instance, it has been found to interact with serotonin receptors (5-HT receptors), which are crucial for regulating mood, appetite, and sleep. This interaction has led to its evaluation as a potential therapeutic agent for treating mood disorders such as depression and anxiety.

Beyond its potential as a psychotropic agent, 1-(2,4-Dimethylphenyl)propan-1-amine has also shown promise in other areas of medicinal chemistry. Research conducted by a team at the University of California, San Francisco (UCSF) demonstrated that the compound possesses anti-inflammatory properties. In vitro studies using human cell lines revealed that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(2,4-Dimethylphenyl)propan-1-amine could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic profile of 1-(2,4-Dimethylphenyl)propan-1-amine has also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively absorbed and distributed throughout the body after administration. Additionally, preliminary toxicology studies have indicated that 1-(2,4-Dimethylphenyl)propan-1-amine has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective drug candidate.

In the context of drug discovery and development, 1-(2,4-Dimethylphenyl)propan-1-amine is often used as a building block or intermediate in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups and modify its structure to enhance specific pharmacological properties. For example, researchers at Pfizer have utilized this compound as a starting material in the development of novel antipsychotic drugs with improved efficacy and reduced side effects.

The structural flexibility of 1-(2,4-Dimethylphenyl)propan-1-amine also makes it an attractive target for computational studies aimed at predicting its binding interactions with biological targets. Molecular docking simulations have provided insights into how the compound interacts with specific protein receptors at the atomic level. These simulations help guide the rational design of more potent and selective analogs with enhanced therapeutic potential.

In conclusion, 1-(2,4-Dimethylphenyl)propan-1-amine (CAS No. 886496-82-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development as a therapeutic agent. As research in this field continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern drug discovery efforts.